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A major clinical trial, the PERFORM (Prevention of cerebrovascular and cardiovascular Events

of ischemic origin with teRutroban in patients with a history oF ischemic strOke or tRansient

ischeMic attack) study, provides a head-to-head comparison of Terutroban and aspirin in the

secondary prevention of cerebrovascular events.[1][2][3][4][5] This guide offers a detailed

examination of the study's findings, methodologies, and the pharmacological pathways of both

drugs for researchers, scientists, and drug development professionals.

Efficacy and Safety Outcomes
The PERFORM trial was a large-scale, randomized, double-blind, parallel-group study that

compared the efficacy and safety of Terutroban (30 mg daily) with aspirin (100 mg daily) in

patients with a recent ischemic stroke or transient ischemic attack (TIA).[2][3][4][5][6] The study

was ultimately stopped prematurely due to futility, as Terutroban did not demonstrate superiority

over aspirin.[1][2][4]
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Outcome Measure
Terutroban
(n=9,556)

Aspirin (n=9,544)
Hazard Ratio (95%
CI)

Primary Efficacy

Endpoint
1091 (11%) 1062 (11%) 1.02 (0.94-1.12)

Composite of fatal or

non-fatal ischemic

stroke, fatal or non-

fatal myocardial

infarction, or other

vascular death

(excluding

hemorrhagic death)

Safety Endpoints

Minor Bleedings 1147 (12%) 1045 (11%) 1.11 (1.02-1.21)

Major or Life-

Threatening Bleedings

No significant

difference

No significant

difference
Not reported

Intracranial

Haemorrhage
<2% <2%

No significant

difference

Data sourced from the PERFORM trial publications.[2][3][4]

Experimental Protocol: The PERFORM Study
The PERFORM study was an international, multicenter trial involving 802 centers across 46

countries.[2][3][4][5]

Patient Population: Eligible participants were men and women aged 55 years or older who had

experienced an ischemic stroke within the previous three months or a TIA within the preceding

eight days.[3][7] A key inclusion criterion was the confirmation of the ischemic event and the

ruling out of intracranial hemorrhage via CT scan or MRI.[7]

Randomization and Blinding: A total of 19,119 patients were randomized to receive either 30

mg of Terutroban daily or 100 mg of aspirin daily.[8] The study was conducted in a double-blind
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manner, meaning neither the patients nor the investigators knew which treatment was being

administered.[2][3][4][5]

Endpoints: The primary efficacy endpoint was a composite of fatal or non-fatal ischemic stroke,

fatal or non-fatal myocardial infarction, or other vascular death (excluding hemorrhagic death).

[2][4][6] Safety was primarily assessed by monitoring for hemorrhagic events.[6]

Statistical Analysis: The study was designed to test for the superiority of Terutroban over

aspirin, with a pre-planned non-inferiority analysis.[2][3] The analysis was based on the

intention-to-treat principle, including all randomized patients.[2][4]

Mechanisms of Action: Signaling Pathways
Terutroban and aspirin both exhibit antiplatelet effects but through distinct mechanisms. Aspirin

irreversibly inhibits the cyclooxygenase-1 (COX-1) enzyme, thereby blocking the production of

thromboxane A2 (TXA2), a potent mediator of platelet aggregation.[9][10][11][12] Terutroban,

on the other hand, is a selective antagonist of the thromboxane prostanoid (TP) receptor,

blocking the effects of TXA2 at its receptor site.[1][9][12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Terutroban vs. Aspirin for Cerebrovascular Event
Prevention: A Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679325#a-study-compared-terutroban-with-aspirin-
for-preventing-cerebrovascular-events]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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